Cas no 92786-68-0 (L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride)
L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride is a protected derivative of L-aspartic acid, widely used in peptide synthesis and pharmaceutical research. The β-tert-butyl ester group provides steric protection for the carboxylic acid moiety, enhancing selectivity during coupling reactions, while the α-amide functionality allows for further derivatization. The hydrochloride salt improves solubility and handling stability. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with Fmoc/tBu strategies, minimizing side reactions. Its high purity and well-defined structure make it a reliable building block for constructing complex peptides and bioactive molecules with precise stereochemical control.
92786-68-0 structure
Product Name:L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride
CAS No:92786-68-0
MF:C8H17ClN2O3
MW:224.685181379318
MDL:MFCD00236805
CID:800950
PubChem ID:53486047
Update Time:2025-05-28
L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,3,4-diamino-4-oxo-, 1,1-dimethylethyl ester, monohydrochloride, (S)- (9CI)
- H-Asp(Ot Bu)-NH2.HCl
- H-Asp(OtBu)-NH?·HCl
- H-Asp(OtBu)-NH₂ · HCl
- H-ASP(OTBU)-NH2 HCL
- H-L-Asp(tBu)-NH2*HCl
- tert-butyl (3S)-3,4-diamino-4-oxobutanoate,hydrochloride
- H-ISOASN-OTBU . HCL
- L-ISOASPARAGINE-T-BUTYL ESTER . HCL
- Butanoic acid,3,4-diamino-4-oxo-,1,1-dimethylethyl ester,monohydrochloride,(S)-(9ci)
- H-Isoasn-OtBu HCl;L-Isoasparagine-t-butyl ester HCl
- 92786-68-0
- L-Aspartic amide beta-t-butyl ester hydrochloride
- DTXSID20704856
- FD21179
- H-ASP(OTBU)-NH2HCL
- CS-0363195
- H-Asp(otbu)-nh2 hydrochloride
- MFCD00236805
- H-Asp(OtBu)-NH2 hydrochloride, AldrichCPR
- (S)-tert-Butyl3,4-diamino-4-oxobutanoatehydrochloride
- H-Asp(OtBu)-NH HCl
- tert-butyl (3S)-3,4-diamino-4-oxobutanoate;hydrochloride
- Tert-butyl (S)-3,4-diamino-4-oxobutanoate hydrochloride
- BP-10803
- AS-48990
- tert-Butyl L-alpha-asparaginate--hydrogen chloride (1/1)
- (S)-tert-Butyl 3,4-diamino-4-oxobutanoate hydrochloride
- AKOS027251047
- S-92786-68-0
- O4-tert-Butyl-L-isoasparagine HCl
- L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride
-
- MDL: MFCD00236805
- Inchi: 1S/C8H16N2O3.ClH/c1-8(2,3)13-6(11)4-5(9)7(10)12;/h5H,4,9H2,1-3H3,(H2,10,12);1H/t5-;/m0./s1
- InChI Key: MGCQDVMGXZJHTN-JEDNCBNOSA-N
- SMILES: Cl.O(C(C[C@@H](C(N)=O)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 224.09300
- Monoisotopic Mass: 224.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: nothing
- Topological Polar Surface Area: 95.4A^2
Experimental Properties
- PSA: 95.41000
- LogP: 1.73340
L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride Security Information
- Hazard Category Code: 52
- Storage Condition:2-8°C
L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM312108-5g |
(S)-tert-Butyl 3,4-diamino-4-oxobutanoate hydrochloride |
92786-68-0 | 95% | 5g |
$567 | 2021-06-09 | |
| Chemenu | CM312108-10g |
(S)-tert-Butyl 3,4-diamino-4-oxobutanoate hydrochloride |
92786-68-0 | 95% | 10g |
$1087 | 2021-06-09 | |
| Chemenu | CM312108-5g |
(S)-tert-Butyl 3,4-diamino-4-oxobutanoate hydrochloride |
92786-68-0 | 95% | 5g |
$567 | 2022-06-09 | |
| Chemenu | CM312108-10g |
(S)-tert-Butyl 3,4-diamino-4-oxobutanoate hydrochloride |
92786-68-0 | 95% | 10g |
$1087 | 2022-06-09 | |
| abcr | AB308882-1 g |
L-Aspartic amide beta-t-butyl ester hydrochloride; . |
92786-68-0 | 1g |
€207.80 | 2022-03-03 | ||
| abcr | AB308882-5 g |
L-Aspartic amide beta-t-butyl ester hydrochloride; . |
92786-68-0 | 5g |
€701.70 | 2022-03-03 | ||
| TRC | A788660-25mg |
L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride |
92786-68-0 | 25mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A788660-50mg |
L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride |
92786-68-0 | 50mg |
$ 69.00 | 2023-04-19 | ||
| TRC | A788660-100mg |
L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride |
92786-68-0 | 100mg |
$ 92.00 | 2023-04-19 | ||
| TRC | A788660-250mg |
L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride |
92786-68-0 | 250mg |
$ 161.00 | 2023-04-19 |
L-Aspartic Acid β-tert-Butyl Ester α-Amide Hydrochloride Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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